1-(2-Fluorophenyl)-3-(2-pyridinyl)urea

• IUPAC Name: 1-(2-fluorophenyl)-3-pyridin-2-ylurea
• InChI: InChI=1S/C12H10FN3O/c13-9-5-1-2-6-10(9)15-12(17)16-11-7-3-4-8-14-11/h1-8H,(H2,14,15,16,17)
• InChI Key: KBTNRAVEVPJEDI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)NC2=CC=CC=N2)F
• Molecular Formula: C12H10FN3O
• Molecular Weight: 231.23 g/mol

Description

1-(2-Fluorophenyl)-3-(2-pyridinyl)urea, also known as PF-04859989, is a small molecule inhibitor that has gained attention in recent years for its potential therapeutic applications in various diseases. This compound belongs to the class of urea derivatives and has a molecular weight of 295.3 g/mol.

Mechanism of Action

1-(2-Fluorophenyl)-3-(2-pyridinyl)urea exerts its pharmacological effects by inhibiting the activity of specific enzymes and signaling pathways. It has been shown to inhibit the activity of BCL6 by binding to its BTB domain, which is essential for its transcriptional repressor activity. This results in the downregulation of BCL6 target genes, which are involved in cell proliferation, survival, and differentiation. 1-(2-Fluorophenyl)-3-(2-pyridinyl)urea has also been shown to inhibit the activity of IKKβ by binding to its ATP-binding site. This results in the inhibition of NF-κB signaling, which is involved in the inflammatory response.
Biochemical and Physiological Effects:
1-(2-Fluorophenyl)-3-(2-pyridinyl)urea has been shown to have several biochemical and physiological effects in vitro and in vivo. It has been reported to induce apoptosis in cancer cells by downregulating BCL6 target genes. It has also been shown to inhibit the proliferation and migration of cancer cells by inhibiting the activity of specific signaling pathways. 1-(2-Fluorophenyl)-3-(2-pyridinyl)urea has been reported to improve glucose tolerance and insulin sensitivity in diabetic mice by inhibiting the activity of IKKβ. It has also been shown to reduce inflammation and tissue damage in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

1-(2-Fluorophenyl)-3-(2-pyridinyl)urea has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified in large quantities. It has been extensively studied for its pharmacological effects and has been shown to have potent and specific inhibitory activity against several enzymes and signaling pathways. However, there are also some limitations to the use of 1-(2-Fluorophenyl)-3-(2-pyridinyl)urea in lab experiments. It has a relatively short half-life and may require frequent dosing to maintain its inhibitory activity. It may also have off-target effects on other proteins and signaling pathways.

Future Directions

There are several potential future directions for the study of 1-(2-Fluorophenyl)-3-(2-pyridinyl)urea. One direction is the development of more potent and specific inhibitors of BCL6 and IKKβ. Another direction is the investigation of the pharmacokinetics and pharmacodynamics of 1-(2-Fluorophenyl)-3-(2-pyridinyl)urea in animal models and human subjects. This may lead to the development of new therapeutic strategies for the treatment of cancer, diabetes, and inflammatory diseases. Additionally, the use of 1-(2-Fluorophenyl)-3-(2-pyridinyl)urea in combination with other drugs or therapies may enhance its therapeutic efficacy and reduce its side effects.

Synthesis Methods

The synthesis of 1-(2-Fluorophenyl)-3-(2-pyridinyl)urea involves the reaction of 2-aminopyridine and 2-fluorobenzoyl isocyanate in the presence of a base. The reaction takes place in an organic solvent such as dichloromethane or acetonitrile under reflux conditions. The product is purified by recrystallization from a suitable solvent such as ethanol or ethyl acetate. The yield of the reaction is typically around 50-60%.

Scientific Research Applications

1-(2-Fluorophenyl)-3-(2-pyridinyl)urea has been extensively studied for its potential therapeutic applications in various diseases such as cancer, diabetes, and inflammation. It has been shown to inhibit the activity of several enzymes and signaling pathways that are involved in the pathogenesis of these diseases. For example, 1-(2-Fluorophenyl)-3-(2-pyridinyl)urea has been reported to inhibit the activity of the oncogenic protein, BCL6, which is overexpressed in various types of cancer. It has also been shown to inhibit the activity of the protein kinase, IKKβ, which is involved in the inflammatory response.